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Compound of Interest

Compound Name: Bayogenin

Cat. No.: B190646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties, biological activities, and

experimental methodologies related to Bayogenin, a naturally occurring pentacyclic

triterpenoid.

Physicochemical Properties
Bayogenin is a well-characterized sapogenin, a derivative of oleanane. It is found in various

plant species, including Medicago sativa (alfalfa), Bolbostemma paniculatum, and Solidago

canadensis[1][2][3]. Its core physicochemical characteristics are summarized below.
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Property Value Citation(s)

CAS Number 6989-24-8 [1][2][4][5][6]

Molecular Formula C₃₀H₄₈O₅ [1][2][4][6][7]

Molecular Weight 488.70 g/mol [1][4][6][7][8]

IUPAC Name

(4aS,6aR,6aS,6bR,8aR,9R,10

R,11S,12aR,14bS)-10,11-

dihydroxy-9-

(hydroxymethyl)-2,2,6a,6b,9,12

a-hexamethyl-

1,3,4,5,6,6a,7,8,8a,10,11,12,1

3,14b-tetradecahydropicene-

4a-carboxylic acid

[4]

Appearance Solid, Powder [1][5][9]

Predicted Boiling Point 606.0 ± 55.0 °C [5]

Predicted Density 1.19 ± 0.1 g/cm³ [5]

Solubility
Soluble in DMSO. Slightly

soluble in Pyridine.
[5]

Storage Conditions

Store at -20°C in a freezer

under an inert atmosphere for

long-term preservation. Stock

solutions can be stored at

-20°C for up to two weeks or at

-80°C for up to six months.

[5]

Purity

Commercially available with

purities ranging from ≥90% to

≥99% as determined by HPLC.

[2][8][9]

XLogP3 5.8 [4]

Biological Activity and Mechanism of Action
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The primary characterized biological activity of Bayogenin is the inhibition of glycogen

phosphorylase, a key enzyme in the regulation of glucose homeostasis.

Inhibition of Glycogen Phosphorylase
Glycogen phosphorylase (GP) catalyzes the rate-limiting step in glycogenolysis, the breakdown

of glycogen to glucose-1-phosphate. By inhibiting this enzyme, Bayogenin can modulate

cellular glucose release, making it a molecule of interest in metabolic disease research,

particularly for type 2 diabetes. Bayogenin exhibits moderate inhibitory potency against rabbit

muscle glycogen phosphorylase a (RMGPa).[1]

Target Enzyme Inhibitory Potency (IC₅₀) Citation(s)

Rabbit Muscle Glycogen

Phosphorylase a
68 µM [1]

Glycogen Phosphorylase

(general)
53 - 103 µmol/L [2]

The inhibitory action of Bayogenin on the glycogenolysis pathway is illustrated below.
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Assay Setup (96-well plate)

Enzymatic Reaction

Detection & Analysis

Add GP Enzyme
(~0.38 U/mL)

Add Bayogenin
(or DMSO control)

Pre-incubate
(15 min, 37°C)

Add Substrate Mix
(G1P + Glycogen)

Incubate
(30 min, 37°C)

Add Detection Reagent
(BIOMOL® Green)

Measure Absorbance
(620 nm)

Calculate % Inhibition
& IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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